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7-Acetyl-3-(allylsulfanyl)-6-(6-methyl-2-pyridinyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine 7-Acetyl-3-(allylsulfanyl)-6-(6-methyl-2-pyridinyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0938109
InChI: InChI=1S/C21H19N5O2S/c1-4-12-29-21-23-19-18(24-25-21)15-9-5-6-11-17(15)26(14(3)27)20(28-19)16-10-7-8-13(2)22-16/h4-11,20H,1,12H2,2-3H3
SMILES: CC1=CC=CC(=N1)C2N(C3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C(=O)C
Molecular Formula: C21H19N5O2S
Molecular Weight: 405.5 g/mol

7-Acetyl-3-(allylsulfanyl)-6-(6-methyl-2-pyridinyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

CAS No.:

Cat. No.: VC0938109

Molecular Formula: C21H19N5O2S

Molecular Weight: 405.5 g/mol

* For research use only. Not for human or veterinary use.

7-Acetyl-3-(allylsulfanyl)-6-(6-methyl-2-pyridinyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -

Specification

Molecular Formula C21H19N5O2S
Molecular Weight 405.5 g/mol
IUPAC Name 1-[6-(6-methylpyridin-2-yl)-3-prop-2-enylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C21H19N5O2S/c1-4-12-29-21-23-19-18(24-25-21)15-9-5-6-11-17(15)26(14(3)27)20(28-19)16-10-7-8-13(2)22-16/h4-11,20H,1,12H2,2-3H3
Standard InChI Key VMUOVXRTOXQVKF-UHFFFAOYSA-N
SMILES CC1=CC=CC(=N1)C2N(C3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C(=O)C
Canonical SMILES CC1=NC(=CC=C1)C2N(C3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C(=O)C

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